MCBA-C has shown potential biological activities, such as antimicrobial, anti-inflammatory, and anticancer properties. It has been found to inhibit the growth of certain gram-positive and gram-negative bacteria, fungi, and viruses. MCBA-C has also been shown to reduce the production of pro-inflammatory cytokines, which play a role in inflammatory diseases.
Moreover, MCBA-C has exhibited cytotoxic effects on certain cancer cell lines, indicating its potential as an anticancer agent. However, further studies are required to assess the safety and efficacy of MCBA-C in vivo.